N1-(2-chlorobenzyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N'-[(2-chlorophenyl)methyl]-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide
• InChI: InChI=1S/C18H20ClN3O5S2/c19-14-6-2-1-5-13(14)11-20-17(23)18(24)21-12-15-22(8-4-9-27-15)29(25,26)16-7-3-10-28-16/h1-3,5-7,10,15H,4,8-9,11-12H2,(H,20,23)(H,21,24)
• InChI Key: MAAJHKCNYITNBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H20ClN3O5S2
• Molecular Weight: 458.0 g/mol

Description

Synthesis Analysis

Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. This could include the starting materials, reagents, reaction conditions, and the overall yield of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include its reactivity with other compounds, the conditions under which it reacts, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound. This could include its melting point, boiling point, solubility in various solvents, and its stability under various conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthetic Approaches : Research outlines a novel one-pot synthetic approach for the creation of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the method's simplicity and high yield, potentially applicable to similar compounds like "N1-(2-chlorobenzyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide" (Mamedov et al., 2016).
• Copper-Catalyzed Coupling Reactions : A study demonstrating the effectiveness of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as a catalyst in Goldberg amidation, suggesting potential synthetic pathways for complex oxalamides (De, Yin, & Ma, 2017).

Mechanism of Action

If the compound is biologically active, the mechanism of action would involve studying how the compound interacts with biological systems. This could include its binding to specific receptors, its effect on biological pathways, and its overall effect on the organism.

Safety and Hazards

This involves studying the safety and hazards associated with the compound. This could include its toxicity, flammability, and environmental impact.